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Compound of Interest

Compound Name: 1-Methylindole

Cat. No.: B147185

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methylindole, a heterocyclic aromatic organic compound, is a significant building block in the
landscape of organic synthesis and medicinal chemistry.[1] Structurally, it comprises a benzene
ring fused to a pyrrole ring, with a methyl group substituted on the nitrogen atom.[1] This
substitution precludes the N-H hydrogen bonding seen in indole, altering its physicochemical
properties and reactivity. Its unique electronic and structural characteristics make it a valuable
intermediate in the synthesis of a wide array of bioactive compounds, including
pharmaceuticals and agrochemicals.[1][2] This guide provides a comprehensive overview of
the core physicochemical properties of 1-Methylindole, detailed experimental protocols for
their determination, and its relevance in drug development, supported by logical and
experimental workflow diagrams.

Core Physicochemical Properties

The physicochemical properties of 1-Methylindole are crucial for its handling, reactivity, and
application in various synthetic and biological contexts. A summary of these key properties is
presented below.
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Property Value References
Molecular Formula CoHsN [2]
Molecular Weight 131.17 g/mol

Light yellow to light brown
Appearance

liquid or solid
Melting Point 94 -95°C
- ) 237-239 °C @ 760 mmHg133
Boiling Point
°C @ 26 mmHg
Density 1.051 g/mL at 20 °C
Refractive Index 1.606 - 1.609 @ 20 °C
Insoluble in water.Soluble in
Solubility ethanol, ether, chloroform,
benzene.
logP (Octanol/Water) 2.54-272
Vapor Pressure 0.1 mmHg @ 25 °C
Flash Point >110 °C (>230 °F)
Light sensitive. Combustible.
Stability Incompatible with strong

oxidizing agents.

Experimental Protocols

Accurate determination of physicochemical properties is fundamental in chemical research and
drug development. Below are detailed methodologies for key experiments.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a crucial indicator of purity.
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e Apparatus: Melting point apparatus (e.g., Vernier Melt Station or similar), capillary tubes,
sample of 1-Methylindole.

e Procedure:

o

A small, dry sample of 1-Methylindole is finely powdered and packed into a capillary tube
to a depth of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid has turned into a clear liquid is recorded as the
end of the melting range.

o For a pure compound, this range should be narrow (0.5-2 °C).

Determination of Boiling Point by Simple Distillation

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

o Apparatus: Round-bottom flask, heating mantle, distillation head, condenser, thermometer,
receiving flask, boiling chips.

e Procedure:

o The liquid 1-Methylindole is placed in the round-bottom flask along with a few boiling
chips to ensure smooth boiling.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation head to accurately measure the temperature of the
vapor.
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o Cooling water is circulated through the condenser.

o The liquid is heated gently. As the liquid boils, the vapor rises, and its temperature is
recorded by the thermometer.

o The temperature will rise and then stabilize at the boiling point of the liquid as the vapor
surrounds the thermometer bulb. This stable temperature is the boiling point.

o The vapor then passes into the condenser, where it cools and liquefies, and the distillate is
collected in the receiving flask.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

o Apparatus: Test tubes, vortex mixer, analytical balance, volumetric flasks, pipettes.
e Procedure (Qualitative):
o Place a small, measured amount (e.g., 10 mg) of 1-Methylindole into a test tube.
o Add a small volume (e.g., 1 mL) of the solvent to be tested (e.g., water, ethanol).
o Agitate the mixture vigorously using a vortex mixer for a set period.

o Visually inspect the solution for the presence of undissolved solid. If the solid has
completely disappeared, it is considered soluble. If it remains, it is insoluble. For liquid-
liquid solubility, the formation of a single phase indicates miscibility, while two distinct
layers indicate insolubility.

e Procedure (Quantitative - Shake-Flask Method for Kow):
o A solution of 1-Methylindole is prepared in a biphasic system of n-octanol and water.

o The mixture is shaken for a prolonged period (e.g., 24 hours) to ensure equilibrium is
reached.
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o The mixture is then centrifuged to separate the octanol and water layers.

o The concentration of 1-Methylindole in each layer is determined using a suitable
analytical technique, such as UV-Vis spectroscopy or HPLC.

o The octanol-water partition coefficient (Kow or P) is calculated as the ratio of the
concentration in the octanol phase to the concentration in the aqueous phase. LogP is the
base-10 logarithm of this ratio.

Applications in Research and Drug Development

1-Methylindole is a versatile precursor in the synthesis of various pharmaceutical agents. The
indole ring system is a common scaffold in molecules designed to interact with biological
targets like enzymes and receptors, attributed to its ability to form hydrogen bonds and engage
in hydrophobic interactions. Consequently, 1-Methylindole derivatives have been investigated
for a range of therapeutic applications, including as anti-inflammatory, analgesic, and
anticancer agents.

Below is a workflow for the synthesis of 1-Methylindole, a foundational step for its use in drug
discovery programs.
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Experimental Workflow: N-Methylation of Indole
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A typical laboratory synthesis workflow for 1-Methylindole.
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The physicochemical properties of 1-Methylindole and its derivatives are critical determinants
of their pharmacokinetic and pharmacodynamic profiles in drug development. Properties like
solubility and lipophilicity (logP) directly influence absorption, distribution, metabolism, and

excretion (ADME).

Physicochemical Properties in Drug Development
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The influence of physicochemical properties on drug development stages.

The indole scaffold is a privileged structure in medicinal chemistry, interacting with a multitude

of biological targets. For instance, indole derivatives are known to act as inhibitors for kinases
such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key target in anti-cancer

therapy.
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Simplified Signaling Pathway Inhibition by Indole Derivatives
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Inhibition of a kinase signaling pathway by an indole-based drug.

Safety and Handling

1-Methylindole is considered a hazardous chemical. It is known to cause skin and serious eye
irritation, and may cause respiratory irritation. Therefore, appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when
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handling this compound. Work should be conducted in a well-ventilated area or a fume hood. It
is incompatible with strong oxidizing agents and is sensitive to light.

Conclusion

1-Methylindole is a compound of significant interest due to its versatile role as a synthetic
intermediate in the creation of complex, biologically active molecules. A thorough
understanding of its physicochemical properties, as detailed in this guide, is essential for its
effective and safe use in research and development. The methodologies for property
determination and the workflows provided herein offer a practical framework for professionals
in the field. As the quest for novel therapeutics continues, the strategic use of foundational
molecules like 1-Methylindole will remain a cornerstone of innovation in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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